BENGHE Validation & Comparative

Check Availability & Pricing

C3a (70-77) vs. Full C3a Protein: A Comparative
Guide to Activity

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: C3a (70-77)
Cat. No.: B550063
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activity of the C-terminal
octapeptide of C3a, C3a (70-77), with the full-length C3a anaphylatoxin. The information
presented is collated from various experimental studies to offer an objective overview for
research and drug development applications.

Executive Summary

The C3a (70-77) peptide, representing the C-terminus of the full C3a protein, is a critical
determinant of its biological function. While it exhibits the same qualitative activities as the
parent molecule, including smooth muscle contraction, histamine release, and chemotaxis, its
potency is significantly lower. Generally, C3a (70-77) is considered to possess approximately 1-
4% of the activity of the full C3a protein, depending on the specific assay. The full-length C3a
protein's tertiary structure is believed to contribute to its higher affinity for the C3a receptor
(C3aR) and, consequently, its greater potency.

Data Presentation: Quantitative Comparison of
Biological Activity
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The following tables summarize the available quantitative data comparing the activity of full-

length C3a and the C3a (70-77) peptide in various functional assays.

Relative
. Cell Potency o
Assay Type Ligand . Activity to Reference
TypelTissue (EC50/1C50)
C3a
Murine
Chemotaxis Full C3a Macrophage ~1.2nM 100% [1]
(J774A.1)
Human T ~10-8 M (for Not directly
C3a (70-77) o [2]
Lymphocytes  LIF inhibition)  comparable
) CHO cells
Calcium )
o Full C3a expressing ~3 nM 100% [3]
Mobilization
human C3aR
RAW264.7 Induces Ca?*
C3a (70-77) - [4][5]
cells flux at 1 pM
Smooth ) ]
Guinea Pig
Muscle Full C3a - 100%
) Lung
Contraction
Guinea Pig
C3a (70-77) - 3.8%
Lung
Guinea Pig Equivalent to
C3a (57-77) -
Lung C3a
Histamine Human Skin
Full C3a - 100%
Release Mast Cells
Rat Mast
C3a (70-77) - ~1-2% of C3a
Cells

Note: Direct comparative EC50/IC50 values for C3a and C3a (70-77) in the same assay are

limited in the reviewed literature. The relative activities are often reported as percentages.
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Signaling Pathways

Both full-length C3a and the C3a (70-77) fragment exert their effects through the C3a receptor
(C3aR), a G protein-coupled receptor (GPCR). Activation of C3aR triggers downstream
signaling cascades that mediate the various cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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